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Compound of Interest

Compound Name: 2,3,6-Trimethylphenol-D11

Cat. No.: B1472684 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 2,3,6-
Trimethylphenol-D11, a deuterated analog of 2,3,6-Trimethylphenol. While the deuteration

does not alter the chemical's hazardous properties, it is crucial to follow established protocols

for hazardous waste management.

Hazard Profile and Safety Precautions
2,3,6-Trimethylphenol is classified as a hazardous substance, causing skin irritation, potential

allergic skin reactions, and serious eye damage.[1][2] Some safety data sheets also indicate

that it can cause severe skin burns and eye damage.[1] Therefore, strict adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, ensure

the following PPE is worn:

Gloves: Chemical-resistant gloves are required.[1]

Eye Protection: Tightly fitting safety goggles with side-shields are necessary to prevent eye

contact.[1]

Protective Clothing: A lab coat and, if necessary, additional impervious clothing to prevent

skin contact.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1472684?utm_src=pdf-interest
https://www.benchchem.com/product/b1472684?utm_src=pdf-body
https://www.benchchem.com/product/b1472684?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-3-6-trimethylphenol.pdf
https://www.echemi.com/sds/236-trimethylphenol-pid_Seven16190.html
https://www.chemicalbook.com/msds/2-3-6-trimethylphenol.pdf
https://www.chemicalbook.com/msds/2-3-6-trimethylphenol.pdf
https://www.chemicalbook.com/msds/2-3-6-trimethylphenol.pdf
https://www.chemicalbook.com/msds/2-3-6-trimethylphenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work should always be conducted in a well-ventilated area to avoid inhalation of any dust or

vapors.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

2,3,6-Trimethylphenol.

Property Value Reference

CAS Number 2416-94-6 (non-deuterated) [1]

Physical State Solid, Powder [1]

Melting Point 60 - 62 °C [1]

Boiling Point 226.5 °C at 1000 hPa [1]

Hazards

Skin Irritation, Skin

Sensitization, Serious Eye

Damage

[1][2]

Experimental Protocols: Disposal Procedures
The proper disposal of 2,3,6-Trimethylphenol-D11 is a critical final step in the experimental

workflow. The following protocols outline the required steps for waste collection, storage, and

disposal.

Step 1: Waste Collection
Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical.

Labeling: The label should prominently display "Hazardous Waste" and "2,3,6-
Trimethylphenol-D11". Include the date of accumulation and the name of the generating

researcher or lab.

Collection: Carefully transfer the waste chemical into the designated container, avoiding the

creation of dust.[1][3] Use non-sparking tools for this process.[1][2]
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Contaminated Materials: Any materials that have come into contact with 2,3,6-
Trimethylphenol-D11, such as gloves, weighing paper, or contaminated labware, must also

be collected in the same hazardous waste container.

Step 2: Temporary Storage
Location: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure satellite accumulation area.

Segregation: Ensure the container is stored separately from incompatible materials,

particularly strong oxidizing agents.[3]

Containment: The storage area should have secondary containment to manage any potential

leaks.

Step 3: Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

chemical waste disposal company.[1] Never dispose of 2,3,6-Trimethylphenol-D11 down

the drain or in regular trash.[3][4]

Incineration: The recommended method of disposal is controlled incineration at a licensed

facility, which may include flue gas scrubbing to neutralize harmful combustion byproducts.[1]

Documentation: Maintain a record of the waste disposal, including the date, quantity, and the

disposal company used, in accordance with institutional and regulatory requirements.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2,3,6-
Trimethylphenol-D11.

Step 1: Waste Collection Step 2: Temporary Storage Step 3: Final Disposal

Don Appropriate PPE Prepare Labeled Hazardous Waste Container Transfer Waste Chemical and Contaminated Materials Seal ContainerProceed to Storage Store in Designated Satellite Accumulation Area Segregate from Incompatibles Arrange for Licensed Waste CollectionReady for Disposal Transport to Approved Disposal Facility Controlled Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2,3,6-Trimethylphenol-D11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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